N'-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide

• IUPAC Name: N'-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide
• InChI: InChI=1S/C13H18N2O3/c1-4-11(16)14-15-12(17)8-18-13-9(2)6-5-7-10(13)3/h5-7H,4,8H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key: GVHQPGZVOQORQB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NNC(=O)COC1=C(C=CC=C1C)C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide is an organic compound with a molecular formula of C15H22N2O3 This compound is known for its unique chemical structure, which includes a phenoxy group and a hydrazide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide typically involves the reaction of 2,6-dimethylphenol with chloroacetic acid to form 2-(2,6-dimethylphenoxy)acetic acid. This intermediate is then reacted with hydrazine hydrate to yield the final product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

Industrial production of N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reactions are carried out in large reactors with precise control over temperature and pressure to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The phenoxy group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce amines or alcohols.

Scientific Research Applications

N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide involves its interaction with specific molecular targets and pathways. The phenoxy group and hydrazide moiety play crucial roles in its activity. The compound may interact with enzymes or receptors, leading to modulation of biochemical pathways and exerting its effects.

Comparison with Similar Compounds

Similar Compounds

• N’-[(2,6-dimethylphenoxy)acetyl]-2-methyl-3-furohydrazide
• N’-[2-(2,4-dimethylphenoxy)acetyl]tetrahydro-2-furancarbohydrazide

Uniqueness

N’-[2-(2,6-dimethylphenoxy)acetyl]propanehydrazide is unique due to its specific substitution pattern on the phenoxy group and the presence of the propanehydrazide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.